Cas no 1935144-35-6 (4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1935144-35-6
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6507071
• PubChem ID: 131015621
• Update Time: 2025-07-02

4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-4-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C11H17NOS/c1-8(7-13-2)11-9-4-6-14-10(9)3-5-12-11/h4,6,8,11-12H,3,5,7H2,1-2H3
• InChI Key： OSJBAQXJMBWONK-UHFFFAOYSA-N
• SMILES： C1(C(C)COC)NCCC2SC=CC1=2

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 304.6±32.0 °C(Predicted)
• pka: 9.02±0.40(Predicted)

Additional information on 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Introduction to 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1935144-35-6)

4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, identified by its Chemical Abstracts Service number CAS No. 1935144-35-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a 1-methoxypropan-2-yl side chain in its molecular structure introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The synthesis and characterization of 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine have been extensively studied to understand its structural properties and reactivity. The compound's core structure consists of a fused thienopyridine ring system, which is a common scaffold in many bioactive molecules. The 1-methoxypropan-2-yl substituent enhances the compound's solubility and metabolic stability, making it a promising candidate for further development in drug discovery.

In recent years, the exploration of thienopyridine derivatives has expanded due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the potential of thienopyridines as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammatory diseases. The 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine molecule exhibits inhibitory activity against several enzymes by modulating their binding interactions with substrates. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

The pharmacokinetic profile of 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has been carefully evaluated to assess its bioavailability and duration of action. Preliminary studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for clinical translation. Additionally, the metabolic stability of the molecule has been analyzed to ensure it remains intact under physiological conditions, which is crucial for maintaining therapeutic efficacy.

One of the most compelling aspects of 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is its ability to interact with biological targets in a selective manner. The unique arrangement of atoms in its structure allows it to bind tightly to specific enzymes and receptors without affecting other proteins. This selectivity is essential for minimizing side effects and improving patient outcomes. Researchers have leveraged computational modeling techniques to predict how this compound interacts with its targets at the molecular level.

The synthetic pathways used to produce 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine have been optimized to enhance yield and purity. Advanced synthetic methodologies have enabled chemists to construct the complex heterocyclic ring system efficiently. These advancements have not only facilitated the production of larger quantities of the compound but also allowed for structural modifications to explore new derivatives with enhanced properties.

Recent research has also focused on the toxicological profile of 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine to ensure its safety for potential clinical use. In vitro and in vivo studies have been conducted to evaluate its acute and chronic toxicity. These investigations have provided valuable insights into the compound's safety margins and potential adverse effects.

The clinical potential of 4-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is currently under exploration in several therapeutic areas. Its ability to modulate key biological pathways makes it a versatile candidate for treating conditions such as cancer metastasis and neurodegenerative disorders. Preclinical trials are underway to assess its efficacy in animal models before human trials can begin.

The development of novel pharmaceuticals often involves collaboration between chemists、biologists、pharmacologists，and clinicians。The study of 4-(1-methoxypropan-2-yl)-4 H , 5 H , 6 H , 7 H -thieno [ 3 , 2 - c ] pyridine ( CAS No . 1935144 - 35 - 6 ) exemplifies this interdisciplinary approach。By combining synthetic chemistry with biological assays，researchers can identify promising compounds that may lead to new treatments for human diseases。

In conclusion，the exploration of thienopyridine derivatives like 4-(1-methoxypropan - 2 - yl) - 4 H , 5 H , 6 H , 7 H -thieno [ 3 , 2 - c ] pyridine ( CAS No . 1935144 - 35 - 6 ) represents an exciting frontier in pharmaceutical research。Its unique structural features，biological activities，and synthetic accessibility make it a valuable asset in the quest for novel therapeutics。Further studies are warranted to fully elucidate its potential applications and optimize its development as a clinical candidate。